Cas no 1234952-44-3 (3-(3,4-dichlorophenyl)-1-{1-(pyridin-2-yl)piperidin-4-ylmethyl}urea)

• Product Name: 3-(3,4-dichlorophenyl)-1-{1-(pyridin-2-yl)piperidin-4-ylmethyl}urea
• CAS No: 1234952-44-3
• MF: C₁₈H₂₀Cl₂N₄O
• MW: 379.283601760864
• CID: 6578159
• Update Time: 2025-05-20

3-(3,4-dichlorophenyl)-1-{1-(pyridin-2-yl)piperidin-4-ylmethyl}urea Chemical and Physical Properties

Names and Identifiers

• 3-(3,4-dichlorophenyl)-1-{1-(pyridin-2-yl)piperidin-4-ylmethyl}urea
• 1-(3,4-dichlorophenyl)-3-[(1-pyridin-2-ylpiperidin-4-yl)methyl]urea

• Inchi： 1S/C18H20Cl2N4O/c19-15-5-4-14(11-16(15)20)23-18(25)22-12-13-6-9-24(10-7-13)17-3-1-2-8-21-17/h1-5,8,11,13H,6-7,9-10,12H2,(H2,22,23,25)
• InChI Key： DOWZIFOZFFZETJ-UHFFFAOYSA-N
• SMILES： N(C1=CC=C(Cl)C(Cl)=C1)C(NCC1CCN(C2=NC=CC=C2)CC1)=O

Additional information on 3-(3,4-dichlorophenyl)-1-{1-(pyridin-2-yl)piperidin-4-ylmethyl}urea

Comprehensive Overview of 3-(3,4-dichlorophenyl)-1-{1-(pyridin-2-yl)piperidin-4-ylmethyl}urea (CAS No. 1234952-44-3)

The compound 3-(3,4-dichlorophenyl)-1-{1-(pyridin-2-yl)piperidin-4-ylmethyl}urea, with the CAS number 1234952-44-3, is a chemically synthesized urea derivative that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, featuring a pyridin-2-yl and 3,4-dichlorophenyl moiety, makes it a promising candidate for various therapeutic applications. Researchers are particularly interested in its potential as a modulator of specific biological pathways, which could lead to breakthroughs in drug development.

In recent years, the demand for novel small-molecule inhibitors and urea-based compounds has surged, driven by advancements in precision medicine and targeted therapies. The 3-(3,4-dichlorophenyl)-1-{1-(pyridin-2-yl)piperidin-4-ylmethyl}urea stands out due to its ability to interact with key enzymes and receptors. This interaction is crucial for addressing conditions such as chronic inflammation and metabolic disorders, which are among the most searched health topics globally. Its piperidin-4-ylmethyl group further enhances its bioavailability, a critical factor in drug design.

From a synthetic chemistry perspective, the compound's CAS no 1234952-44-3 is often referenced in studies exploring structure-activity relationships (SAR). Researchers are keen to understand how modifications to its dichlorophenyl or pyridin-2-yl components affect its efficacy. This aligns with the growing trend of computational drug design, where AI and machine learning are used to predict molecular behavior—a topic frequently searched by professionals in the field.

The compound's potential extends beyond therapeutics. Its urea linkage and heterocyclic architecture make it a valuable scaffold in agrochemical research, particularly in developing eco-friendly pesticides. With increasing global focus on sustainable agriculture, this application has become a hot topic among environmental scientists and agronomists. The 3,4-dichlorophenyl group, in particular, is known for its role in enhancing pesticidal activity while minimizing environmental impact.

Another area of interest is the compound's role in neurological research. The pyridin-2-yl moiety is structurally similar to ligands used in neuroreceptor studies, making CAS 1234952-44-3 a subject of investigation for neurodegenerative diseases. This ties into the broader search trend for "neuroprotective agents" and "blood-brain barrier permeability," which are highly relevant in today's aging population.

In summary, 3-(3,4-dichlorophenyl)-1-{1-(pyridin-2-yl)piperidin-4-ylmethyl}urea (CAS No. 1234952-44-3) represents a versatile and scientifically significant compound. Its applications span pharmaceuticals, agrochemicals, and neuroscience, reflecting the interdisciplinary nature of modern chemical research. As the scientific community continues to explore its potential, this compound is poised to remain a focal point in both academic and industrial settings.